
Application of Phenothiazine Derivatives in Dye-
Sensitized Solar Cells: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenothiazine

Cat. No.: B1677639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of phenothiazine
derivatives as sensitizers in dye-sensitized solar cells (DSSCs). It includes detailed protocols

for the synthesis of phenothiazine-based dyes, the fabrication of DSSC devices, and their

characterization.

Introduction to Phenothiazine Dyes in DSSCs
Phenothiazine and its derivatives have emerged as a promising class of organic dyes for

DSSCs due to their potent electron-donating capabilities and unique molecular structure.[1][2]

The electron-rich nitrogen and sulfur atoms within the phenothiazine core contribute to its

strong donor character, which is often superior to other commonly used donor moieties like

triphenylamine, carbazole, and tetrahydroquinoline.[1][2][3]

A key structural feature of phenothiazine is its non-planar, butterfly-like conformation. This

three-dimensional shape effectively suppresses the formation of molecular aggregates and

excimers when the dyes are adsorbed onto the semiconductor surface, a common issue that

can limit the efficiency of DSSCs.[1][2] The phenothiazine scaffold can be readily

functionalized at the N-10, C-3, and C-7 positions, allowing for the fine-tuning of the dye's

photophysical and electrochemical properties. This tunability has enabled the development of
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phenothiazine-based dyes with high power conversion efficiencies (PCEs), in some cases

even surpassing the performance of the standard ruthenium-based sensitizer, N719.[1][2]

The general architecture of phenothiazine-based dyes for DSSCs typically follows a donor-π-

acceptor (D-π-A) design. In this framework, the phenothiazine unit serves as the electron

donor (D), linked via a conjugated π-spacer to an electron acceptor (A) which also acts as an

anchoring group to the TiO₂ surface. This molecular arrangement facilitates efficient

intramolecular charge transfer (ICT) upon light absorption, a crucial step for successful electron

injection into the semiconductor's conduction band.

Data Presentation: Performance of Phenothiazine-
Based Dyes
The following tables summarize the photovoltaic performance of various phenothiazine
derivatives in dye-sensitized solar cells.

Table 1: Photovoltaic Parameters of Selected Phenothiazine Dyes
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Dye ID
Jsc
(mA/cm²)

Voc (V) FF PCE (%) Reference

PTZ-1 12.98 0.713 0.666 6.17 [4]

PTZ-2 14.87 0.78 0.67 7.71 [5]

PTZ-3 17.96 0.700 - 6.22 [5]

SR1 11.96 0.597 0.592 4.22 [6]

SR6 + N-719

(Co-

sensitization)

21.63 - - 9.77 [6]

D-A-π-A (PZ-

4)
- - - 6.35 [7][8]

PETA - - - 2.50 [3]

POTA

(optimized)
- - - 6.37 [3]

PTZ-3 (D-π-

A)
- 0.710 - 5.35 [4][9]

PTZ-5 (D-A-

π-A)
- 0.640 - 4.43 [4][9]

Table 2: Influence of Anchoring Group on Photovoltaic Performance

Dye
Anchorin
g Group

Jsc
(mA/cm²)

Voc (V) FF PCE (%)
Referenc
e

Dye with

Cyanoacryl

ic Acid

Cyanoacryl

ic Acid
14.42 0.69 0.63 6.22 [5]

Dye with

Tetrazole-

5-acrylic

Acid

1H-

tetrazole-5-

acrylic acid

- - -
up to 6.37

(optimized)
[3]
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Experimental Protocols
Protocol 1: Synthesis of a Representative Phenothiazine
Dye
This protocol describes the synthesis of a D-π-A phenothiazine dye via Knoevenagel

condensation.

Materials:

10-alkyl-10H-phenothiazine-3-carbaldehyde

Cyanoacetic acid

Piperidine

Acetonitrile (anhydrous)

Dichloromethane

Hexane

Silica gel for column chromatography

Procedure:

Dissolve 10-alkyl-10H-phenothiazine-3-carbaldehyde (1 equivalent) and cyanoacetic acid

(1.5 equivalents) in anhydrous acetonitrile in a round-bottom flask equipped with a reflux

condenser.

Add a catalytic amount of piperidine (approximately 0.1 equivalents) to the reaction mixture.

Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.
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Purify the crude product by column chromatography on silica gel using a

dichloromethane/hexane gradient as the eluent.

Collect the fractions containing the desired product and evaporate the solvent to yield the

purified phenothiazine dye as a solid.

Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Fabrication of a Dye-Sensitized Solar Cell
Materials:

Fluorine-doped tin oxide (FTO) coated glass substrates

Titanium dioxide (TiO₂) paste (e.g., P25)

Phenothiazine dye solution (0.3-0.5 mM in a 1:1 v/v mixture of acetonitrile and tert-butanol)

Chenodeoxycholic acid (CDCA) as a co-adsorbent

Iodide-based electrolyte (e.g., 0.05 M I₂, 0.1 M LiI, 0.6 M BMII, 0.5 M TBP in acetonitrile)

Platinized FTO counter electrode

Thermoplastic sealant (e.g., Surlyn)

Procedure:

Preparation of the TiO₂ Photoanode:

Clean the FTO glass substrates by sonicating sequentially in detergent, deionized water,

acetone, and isopropanol.

Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor-

blade technique to achieve a desired thickness.

Sinter the TiO₂ film in a furnace by gradually increasing the temperature to 450-500°C and

maintaining that temperature for 30 minutes.
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Allow the photoanode to cool to room temperature.

Dye Sensitization:

Prepare the dye solution containing the phenothiazine dye and CDCA (1:1 molar ratio).

Immerse the TiO₂ photoanode in the dye solution and keep it in a dark, sealed container

for 12-24 hours.

After sensitization, rinse the photoanode with the solvent used for the dye solution to

remove excess, unbound dye molecules, and then dry it.

Assembly of the DSSC:

Place a thermoplastic sealant frame on the dye-sensitized photoanode.

Position the platinized counter electrode on top of the sealant.

Heat the assembly on a hot plate at approximately 100-120°C to seal the two electrodes

together, leaving a small opening for electrolyte injection.

Electrolyte Injection:

Introduce the iodide-based electrolyte into the cell through the opening via vacuum

backfilling or capillary action.

Seal the opening completely with a small piece of the sealant and a coverslip.

Protocol 3: Characterization of the DSSC
1. Current-Voltage (J-V) Measurements:

Use a solar simulator with a light intensity of 100 mW/cm² (AM 1.5G) to illuminate the

fabricated DSSC.

Measure the current density and voltage using a source meter.

From the J-V curve, determine the short-circuit current density (Jsc), open-circuit voltage

(Voc), fill factor (FF), and power conversion efficiency (PCE).
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2. Incident Photon-to-Current Conversion Efficiency (IPCE) Measurement:

Use a setup consisting of a light source, a monochromator, and a potentiostat.

Illuminate the DSSC with monochromatic light of varying wavelengths.

Measure the resulting photocurrent at each wavelength.

Calculate the IPCE as the ratio of the number of collected electrons to the number of incident

photons.

3. Electrochemical Impedance Spectroscopy (EIS):

Use a potentiostat with a frequency response analyzer.

Apply a small AC voltage perturbation to the DSSC under illumination at a constant DC bias

(usually the Voc).

Measure the impedance response over a range of frequencies.

Analyze the resulting Nyquist or Bode plots to investigate the charge transfer processes and

recombination kinetics within the cell.
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Caption: Working principle of a phenothiazine-based dye-sensitized solar cell.
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Caption: Molecular design strategy of a D-π-A phenothiazine dye.
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Caption: Experimental workflow for DSSC fabrication and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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